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Compound of Interest

Compound Name: Tienilic Acid

Cat. No.: B017837

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of Tienilic Acid. Adherence to these procedures is critical for ensuring laboratory
safety and minimizing environmental impact. Tienilic acid is a diuretic drug that was withdrawn
from the market due to reports of hepatitis.[1] It is classified as an irritant and may be harmful if
swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Tienilic Acid is crucial to prevent exposure and
contamination. The following workflow outlines the necessary steps for a safe and controlled
laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

The container should be clearly labeled with the chemical name and hazard warnings.

Store in a cool, dark, and tightly closed container.[3]

Store away from incompatible materials, such as oxidizing agents.[3]

N

. Handling:
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All work with Tienilic Acid should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize the risk of dust and aerosol formation.

Ensure that an eyewash station and safety shower are readily accessible.
Wear appropriate Personal Protective Equipment (PPE) as detailed in the table below.
Avoid direct contact with skin, eyes, and clothing.[3]
Wash hands and face thoroughly after handling.[3]
. Emergency Procedures:
Spill:
o Evacuate unnecessary personnel from the spill area.[4]
o Ensure adequate ventilation.[4]
o Prevent further leakage or spillage if it is safe to do so.[4]
o Avoid the creation of dust.[4]

o Absorb the spill with inert material (e.g., vermiculite, dry sand) and collect it in a suitable,
sealed container for disposal.[5]

o Clean the spill area thoroughly.[4]
In case of contact:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[6]

o Skin: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek immediate medical attention.[6]

o Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[7]
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o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Tienilic Acid. The following table

summarizes the required PPE to ensure worker safety.

PPE Category

Item

Specifications

Eye Protection

Safety Goggles/Face Shield

Tightly fitting safety goggles
with side-shields.[7] A face
shield should be worn in
addition to goggles when there

is a high risk of splashing.[5][8]

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended.[8] Inspect

gloves prior to use.[4]

Body Protection

Protective Clothing

A disposable gown made of
low-permeability fabric or a lab
coat should be worn.[4][9]

Respiratory Protection

Respirator

An N95 respirator or higher
should be worn, especially
when handling the powder
form, to avoid the inhalation of
dust.[4] In case of insufficient
ventilation, a full-face

respirator may be necessary.

[4]

Disposal Plan

Proper disposal of Tienilic Acid and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

» Waste Categorization: Treat all Tienilic Acid waste as hazardous chemical waste.[7]
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e Segregation: Do not mix with general laboratory trash or dispose of it down the drain.[7]
Collect in a designated, properly labeled, and sealed waste container.[7]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the chemical name "Tienilic Acid," along with any relevant hazard symbols.

» Disposal Method: The primary recommended method for the disposal of Tienilic Acid is
through a licensed hazardous material disposal company.[7] Incineration in a facility
equipped with an afterburner and scrubber is the suggested method of destruction.[7]

o Contaminated Materials: All disposable PPE (gloves, gowns, etc.) and any materials used to
clean up spills that have come into contact with Tienilic Acid should be disposed of as
hazardous waste.

e Regulatory Compliance: Adhere to all federal, state, and local regulations concerning the
disposal of this material.[7]

Workflow for Handling Tienilic Acid
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Caption: Workflow for the safe handling and disposal of Tienilic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

